Cas no 29745-41-3 (2-Pyridinecarboxamide,N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-)

• Product Name: 2-Pyridinecarboxamide,N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-
• CAS No: 29745-41-3
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 263505
• PubChem ID: 207353
• Update Time: 2025-04-19

2-Pyridinecarboxamide,N-[2-(5-methoxy-1H-indol-3-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-
• N-[2-(5-methoxy-1H-indol-3-yl)ethyl]pyridine-2-carboxamide
• AC1L4IHP
• AG-E-97020
• BRN 0424486
• CTK4G3753
• LS-109601
• MolPort-003-714-664
• N-(2-(5-Methoxyindol-3-yl)ethyl)picolinamide
• Picolinamide, N-(2-(5-methoxyindol-3-yl)ethyl)-
• 29745-41-3
• DTXSID90183896

• Inchi： 1S/C17H17N3O2/c1-22-13-5-6-15-14(10-13)12(11-20-15)7-9-19-17(21)16-4-2-3-8-18-16/h2-6,8,10-11,20H,7,9H2,1H3,(H,19,21)
• InChI Key： QJVAYFJZFJNMGM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CN2)CCNC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 295.13221
• Monoisotopic Mass: 295.132077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67
• XLogP3: 2.5

Experimental Properties

• Density: 1.247
• Boiling Point: 612.5°Cat760mmHg
• Flash Point: 324.2°C
• Refractive Index: 1.647
• PSA: 67.01